2-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride

• Molecular Formula: C10H22ClNS
• Molecular Weight: 223.81 g/mol
• IUPAC Name: 2-(2-methylpropylsulfanylmethyl)piperidine;hydrochloride
• InChI: InChI=1S/C10H21NS.ClH/c1-9(2)7-12-8-10-5-3-4-6-11-10;/h9-11H,3-8H2,1-2H3;1H
• InChI Key: KWHXBHPPPKERPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CSCC1CCCCN1.Cl

Description

2-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride is a specialized piperidine derivative offered as a high-purity chemical building block for research and development purposes. Piperidine rings are among the most important synthetic fragments for designing new drugs and play a significant role in the pharmaceutical industry, being present in more than twenty classes of pharmaceuticals . This compound integrates a piperidine scaffold with a thioether side chain, a structural feature that can be leveraged to modulate the molecule's lipophilicity, electronic properties, and conformational flexibility. Researchers value such piperidine derivatives for constructing complex molecular architectures, particularly in medicinal chemistry for the exploration of structure-activity relationships (SAR), and in organic synthesis as a key intermediate for the development of novel compounds. The hydrochloride salt form ensures enhanced stability and solubility for various experimental applications. This product is intended for research use only by qualified laboratory professionals. It is not intended for diagnostic or therapeutic use in humans or animals. Handle with appropriate safety precautions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride typically involves the reaction of piperidine with 2-methylpropylthiol in the presence of a suitable base. The reaction proceeds through a nucleophilic substitution mechanism, where the sulfanyl group is introduced to the piperidine ring. The hydrochloride salt is then formed by treating the resulting compound with hydrochloric acid.

Industrial Production Methods

Industrial production of 2-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions such as temperature, pressure, and the concentration of reactants to achieve high yields and purity. The final product is typically purified through recrystallization or other suitable purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride undergoes various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to remove the sulfanyl group, yielding the corresponding piperidine derivative.

Substitution: The sulfanyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperoxybenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles such as alkyl halides or amines can be used in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Piperidine derivatives without the sulfanyl group.

Substitution: Compounds with various functional groups replacing the sulfanyl group.

Scientific Research Applications

2-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride involves its interaction with specific molecular targets. The sulfanyl group can form covalent bonds with nucleophilic sites on proteins or other biomolecules, potentially altering their function. The piperidine ring may also interact with receptors or enzymes, modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

While the provided evidence lacks direct information on 2-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride, insights can be drawn from structurally analogous piperidine derivatives:

4-(Diphenylmethoxy)piperidine Hydrochloride

• Structure: Contains a diphenylmethoxy group attached to the piperidine ring, with a molecular formula C₁₈H₂₁NO·HCl and molecular weight 303.83 g/mol .
• Properties: Acute Toxicity: Classified as harmful upon exposure (inhalation, ingestion, or dermal contact), with delayed effects possible . Environmental Impact: No significant environmental hazards reported, though full ecological studies are pending .
• Regulatory Status : Listed under international chemical inventories (e.g., IECSC) and complies with safety standards such as GB/T 16483-2008 .

(R,R)-O-Methyl-2-piperidyl-2-yl-phenylacetate Hydrochloride

• Synthesis: Derived from (R,R)-2-piperidyl-2-yl-phenylacetyl amide via reflux in methanol with concentrated sulfuric acid, emphasizing the role of acidic conditions in piperidine functionalization .
• Key Differences: Lacks sulfur-based substituents, which may reduce its reactivity in thiol-mediated biological pathways.

Fenpropidin (1-(3-(4-(1,1-Dimethyl)phenyl)-2-methylpropyl)piperidine)

• Use : An agrochemical fungicide, highlighting the role of piperidine derivatives in pesticide formulations .
• Structural Contrast : Incorporates a dimethylphenyl group instead of a sulfanyl-methyl chain, which may alter its mode of action (e.g., targeting fungal sterol biosynthesis).

Biological Activity

2-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride is a piperidine derivative that has garnered attention for its potential biological activity. This compound's structure, featuring a sulfanyl group and a piperidine ring, suggests interactions with various biological targets, making it a candidate for pharmaceutical applications. This article delves into the biological activity of this compound, summarizing research findings, mechanisms of action, and potential therapeutic uses.

Chemical Structure and Properties

The molecular formula for 2-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride is $C_{12}H_{19}ClN_1S_1$ with a molecular weight of approximately 239.81 g/mol. The compound appears as a white to off-white powder and is soluble in water, typical for many piperidine derivatives.

The biological activity of this compound is primarily attributed to its structural components:

• Sulfanyl Group : Capable of forming covalent bonds with thiol groups in proteins, potentially altering their function and influencing various biochemical pathways.
• Piperidine Ring : May interact with neurotransmitter receptors, influencing their activity and leading to various physiological effects.

These interactions suggest that the compound could serve as an inhibitor or modulator for specific enzymes and receptors, impacting cellular processes such as signaling pathways and metabolic functions.

Pharmacological Studies

Research indicates that 2-{[(2-Methylpropyl)sulfanyl]methyl}piperidine hydrochloride has been investigated for its potential therapeutic properties. Its ability to interact with biological molecules suggests applications in:

• Neurological Disorders : The compound may influence neurotransmitter release or receptor activity, indicating potential use in treating conditions like depression or anxiety.
• Inflammatory Responses : As a modulator of chemokine receptors, it may play a role in controlling immune responses .

Case Studies

• In Vitro Studies : Interaction studies have shown that this compound can bind to various biological targets, influencing enzyme activity and cellular signaling pathways. For instance, it has been noted to exhibit inhibitory effects on certain kinases involved in cell proliferation and survival .
• In Vivo Efficacy : Animal model studies have demonstrated promising results regarding the pharmacokinetics and efficacy of the compound. For example, administration in mice showed significant modulation of inflammatory markers and improved outcomes in models of autoimmune diseases .

Data Table: Summary of Biological Activities

Activity Type	Findings	References
Enzyme Inhibition	Inhibits specific kinases related to inflammation
Receptor Modulation	Alters neurotransmitter receptor activity
Therapeutic Potential	Potential applications in neurological disorders
Pharmacokinetics	Good bioavailability; half-life ~1-2 hours